Cas no 58546-96-6 ((1-benzofuran-5-yl)hydrazine)

• Product Name: (1-benzofuran-5-yl)hydrazine
• CAS No: 58546-96-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 6399904
• PubChem ID: 12832993
• Update Time: 2025-05-20

(1-benzofuran-5-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (1-benzofuran-5-yl)hydrazine
• EN300-1857662
• 58546-96-6
• 5-hydrazinobenzofuran
• SCHEMBL11355784
• AKOS006338362
• Hydrazine, 5-benzofuranyl-

• Inchi： 1S/C8H8N2O/c9-10-7-1-2-8-6(5-7)3-4-11-8/h1-5,10H,9H2
• InChI Key： HWTKBLIUPZABDS-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OC=CC2=C1)N

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 320.0±15.0 °C(Predicted)
• pka: 5.04±0.30(Predicted)

Additional information on (1-benzofuran-5-yl)hydrazine

Chemical Profile of (1-benzofuran-5-yl)hydrazine (CAS No. 58546-96-6)

(1-benzofuran-5-yl)hydrazine, identified by its Chemical Abstracts Service (CAS) number 58546-96-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic hydrazine derivative features a benzofuran scaffold linked to a hydrazine moiety, making it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The structural uniqueness of (1-benzofuran-5-yl)hydrazine lies in its ability to serve as a precursor for the development of novel therapeutic agents. The benzofuran ring, a prominent feature in many bioactive compounds, is known for its role in modulating biological pathways. Specifically, it has been extensively studied for its potential in anticancer, anti-inflammatory, and antimicrobial applications. The hydrazine group, on the other hand, is a functional moiety that readily participates in condensation reactions, facilitating the formation of Schiff bases and other nitrogen-containing heterocycles.

In recent years, there has been a surge in research focusing on the pharmacological properties of benzofuran derivatives. Notably, studies have highlighted the compound's ability to interact with enzymes and receptors involved in disease progression. For instance, derivatives of benzofuran have shown promise in inhibiting kinases and other enzymes that are aberrantly activated in cancer cells. Similarly, the hydrazine component has been explored for its potential to scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress—a key factor in various chronic diseases.

The synthesis of (1-benzofuran-5-yl)hydrazine typically involves multi-step organic transformations. One common approach includes the reaction of 5-hydroxybenzofuran with hydrazine hydrate under controlled conditions. This reaction often requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as catalytic hydrogenation and microwave-assisted synthesis, have enhanced the efficiency of producing this compound, making it more accessible for further derivatization and application.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions involving (1-benzofuran-5-yl)hydrazine. Molecular docking studies have revealed its potential binding affinity to various biological targets, including protein kinases and transcription factors. These insights have guided the design of structure-activity relationship (SAR) studies aimed at improving its pharmacological efficacy.

The pharmaceutical industry has shown particular interest in leveraging (1-benzofuran-5-yl)hydrazine for drug development. Researchers are exploring its utility in creating targeted therapies for diseases such as cancer and neurodegenerative disorders. For example, some studies suggest that analogs of this compound may inhibit the growth of triple-negative breast cancer cells by disrupting critical signaling pathways. Additionally, preclinical trials are investigating its potential as an adjuvant therapy for neuroinflammatory conditions.

From an industrial perspective, the demand for high-purity (1-benzofuran-5-yl)hydrazine has driven innovations in purification techniques. Chromatographic methods and crystallization processes have been refined to meet the stringent requirements of pharmaceutical applications. Furthermore, regulatory compliance is a critical consideration, with manufacturers ensuring that all production processes adhere to Good Manufacturing Practices (GMP) to guarantee product consistency and safety.

The environmental impact of synthesizing and handling (1-benzofuran-5-yl)hydrazine is another area of growing concern. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic approaches using engineered enzymes have been explored as sustainable alternatives to traditional chemical synthesis. These innovations align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, (1-benzofuran-5-yl)hydrazine represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.